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Compound of Interest

Compound Name: 1-lodohexane

Cat. No.: B118524

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for 1-lodohexane
(CAS No. 638-45-9), a vital reagent in organic synthesis. The following sections detail its
physical and chemical properties, associated hazards, handling procedures, and emergency
measures, compiled from various Safety Data Sheets (SDS).

Core Safety & Physical Data

1-lodohexane is a colorless to light yellow liquid.[1] It is classified as a combustible liquid and
is harmful if swallowed, causes skin irritation, and can cause serious eye damage.[2][3][4] It is
also toxic to aquatic life with long-lasting effects.[4][5] Due to its light-sensitive nature, it is often
stabilized with copper.[5][6][7]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1-lodohexane.
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Property Value Reference(s)
Molecular Formula CeHasl [1]8]
Molecular Weight 212.07 g/mol [41819]
Clear colorless to light yellow
Appearance o [11[61[8]
liquid
Odorless to faint characteristic
Odor [1][3]
odor
Boiling Point 179-181 °C (354.2-358 °F) [3][6]I8]
Melting Point -75 °C (-103 °F) [6][8]
Flash Point 61 °C (141.8 °F) - closed cup [3][10]
Density 1.437 g/mL at 25 °C [71181111]
Solubility in Water Practically insoluble [31[6]

Hazard Identification and GHS Classification

1-lodohexane is classified under the Globally Harmonized System (GHS) with the following
hazards:
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[2]
Acute Toxicity, Oral 4
[41[]
] ] o H315: Causes skin irritation[2]
Skin Corrosion/Irritation 2
[31[4]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[2][4][9]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[2][4]
Hazardous to the aquatic ) H411: Toxic to aquatic life with
environment, long-term hazard long lasting effects[5][12]
Flammable liquids 4 H227: Combustible liquid[12]

Signal Word: Danger[2][4][6]
GHS Pictograms:[6][9]

o Corrosion

o Exclamation mark

e Health hazard

Experimental Protocols

While specific experimental protocols for 1-lodohexane are not detailed in the provided safety

data sheets, standard methodologies are employed to determine its physical and chemical

properties.

Determination of Flash Point (Closed-Cup Method)

The flash point of a volatile liquid is determined using a closed-cup tester, such as the Pensky-

Martens apparatus, following standard methods like ASTM D93.
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Methodology:

o Sample Preparation: A specified volume of 1-lodohexane is placed in the test cup of the
apparatus.

e Heating: The sample is heated at a slow, constant rate.

« Ignition Source: An ignition source is directed into the cup at regular temperature intervals.

o Observation: The flash point is the lowest temperature at which the application of the ignition
source causes the vapors above the liquid to ignite.
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General Workflow for Flash Point Determination (Closed-Cup)
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Workflow for Flash Point Determination
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Toxicological Information and Signaling Pathways

The primary toxicological concerns with 1-lodohexane are its acute oral toxicity and its irritant
effects on the skin, eyes, and respiratory system.[2][4] As an alkylating agent, 1-lodohexane
can react with nucleophilic functional groups in biological macromolecules like DNA and
proteins, leading to cellular damage and toxicity.

Logical Relationship of 1-lodohexane Hazards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lodohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118524+#1-iodohexane-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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